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Compound of Interest

Compound Name: Cyclohexylhydrazine

Cat. No.: B1595531 Get Quote

Cyclohexylhydrazine (C₆H₁₄N₂) is an organic compound featuring a hydrazine functional

group attached to a cyclohexane ring.[1] It typically appears as a colorless to pale yellow liquid

with a distinct amine-like odor.[1] While not a household name, this molecule serves as a

crucial intermediate in the synthesis of a wide array of more complex chemical structures. Its

significance is particularly pronounced in the realms of pharmaceutical and agrochemical

development, where it functions as a versatile building block for creating novel, biologically

active compounds.[1][2] This guide provides a comprehensive overview of the discovery,

synthesis, and key applications of cyclohexylhydrazine, tailored for researchers, scientists,

and professionals in drug development.

Historical Context: The Legacy of Hydrazine
Chemistry
The story of cyclohexylhydrazine is intrinsically linked to the broader history of hydrazine

chemistry, which began in the late 19th century. Although specific documentation pinpointing

the exact first synthesis of cyclohexylhydrazine is scarce in publicly available literature, its

development can be seen as a logical extension of the foundational work on hydrazine

derivatives. The initial synthesis of hydrazine itself is often attributed to the German chemist

Theodor Curtius in 1889. This discovery opened up a new frontier in organic chemistry, and the

reactivity of the hydrazine moiety (-NHNH₂) quickly became a subject of intense study.[3]

Early pioneers in this field laid the groundwork for the synthesis of various substituted

hydrazines. The reactivity of the hydrazine group, being a potent nucleophile and a precursor to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1595531?utm_src=pdf-interest
https://www.benchchem.com/product/b1595531?utm_src=pdf-body
https://cymitquimica.com/cas/6498-34-6/
https://cymitquimica.com/cas/6498-34-6/
https://cymitquimica.com/cas/6498-34-6/
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-cyclohexylhydrazine-hydrochloride-in-modern-organic-synthesis-kc
https://www.benchchem.com/product/b1595531?utm_src=pdf-body
https://www.benchchem.com/product/b1595531?utm_src=pdf-body
https://www.benchchem.com/product/b1595531?utm_src=pdf-body
https://calcasolutions.com/hydrazine-applications/pharmaceuticals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


various nitrogen-containing heterocycles, made its derivatives attractive targets for synthesis.

[3] Cyclohexylhydrazine, with its combination of a reactive hydrazine group and a lipophilic

cyclohexyl ring, would have been a natural compound of interest for chemists exploring the

structure-activity relationships of new molecules. Its utility lies in its ability to participate in a

variety of chemical transformations, including condensation reactions to form hydrazones and

as a key component in the synthesis of heterocyclic compounds like pyrazoles and

pyridazinones.[2][4][5]

Physicochemical Properties of Cyclohexylhydrazine
A clear understanding of a compound's physical and chemical properties is paramount for its

effective use in synthesis. Cyclohexylhydrazine is typically handled as its hydrochloride salt

(C₆H₁₁NHNH₂ · HCl) to improve stability and ease of handling, as the free base can be more

reactive and susceptible to oxidation.[2][5] The hydrochloride is a white to off-white crystalline

powder.[2][5]

Property Value Source

Molecular Formula C₆H₁₄N₂ [1]

Molecular Weight 114.19 g/mol [1]

CAS Number 6498-34-6 [1]

Appearance Colorless to pale yellow liquid [1]

Solubility
Soluble in organic solvents,

limited solubility in water
[1]

Molecular Formula (HCl salt) C₆H₁₅ClN₂ [6]

Molecular Weight (HCl salt) 150.65 g/mol [6]

CAS Number (HCl salt) 24214-73-1 [2][6]

Melting Point (HCl salt) 110-114 °C [5]

Synthesis of Cyclohexylhydrazine: A Laboratory-
Scale Protocol
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A common and reliable method for the synthesis of substituted hydrazines like

cyclohexylhydrazine involves the reduction of an N-nitrosamine precursor. This multi-step

process begins with a readily available starting material, cyclohexylamine.

Proposed Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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